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Ann Arbor, MI - In a landmark achievement for organic chemistry, Moses Gomberg, a

researcher at the University of Michigan, first accomplished the synthesis of

tetraphenylmethane in 1898.[1] This pioneering work, born from an endeavor to create highly

phenylated hydrocarbons, not only yielded a molecule of significant steric strain but also laid

the groundwork for Gomberg's later discovery of the first persistent free radical. This technical

guide provides an in-depth exploration of Gomberg's original synthesis, detailing the

experimental protocols and quantitative data as reported in his seminal publications.

A Multi-Step Pathway to a Tetrahedral Marvel
Gomberg's route to tetraphenylmethane was a multi-step process commencing with the

reaction of triphenylmethyl bromide and phenylhydrazine. The subsequent oxidation and

thermal decomposition of the resulting intermediates ultimately afforded the desired

tetraphenylmethane.

Experimental Workflow: Gomberg's Synthesis
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Caption: Workflow of Gomberg's synthesis and purification of tetraphenylmethane.

Core Experimental Protocols
The following protocols are based on the descriptions provided in Gomberg's publications in

the Journal of the American Chemical Society and Berichte der Deutschen Chemischen

Gesellschaft.

Synthesis of 1-phenyl-2-tritylhydrazine
To a solution of triphenylmethyl bromide in a suitable solvent such as benzene, an equivalent

amount of phenylhydrazine was added. The reaction mixture was allowed to react, leading to

the formation of 1-phenyl-2-tritylhydrazine, which precipitated from the solution. The solid was

then collected by filtration.

Oxidation to 1-phenyl-2-trityldiazene
The synthesized 1-phenyl-2-tritylhydrazine was suspended in cold water and treated with

nitrous acid, which was generated in situ by the addition of sodium nitrite and a mineral acid.

This oxidation step yielded the corresponding azo compound, 1-phenyl-2-trityldiazene, which

was also isolated as a solid.

Thermal Decomposition to Tetraphenylmethane
The crucial step in the synthesis involved the thermal decomposition of 1-phenyl-2-

trityldiazene. The dry azo compound was heated above its melting point. During this process,

nitrogen gas was evolved, and a mixture of products was formed, from which
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tetraphenylmethane was isolated. The yield for this challenging synthesis was reported to be

low, in the range of 2-5%.[2]

Purification
The crude tetraphenylmethane was purified by crystallization from benzene. The resulting

crystals were described as colorless and well-formed.

Quantitative Data Summary
The following table summarizes the key quantitative data reported by Gomberg for the

synthesized tetraphenylmethane.

Property Reported Value

Molecular Formula C₂₅H₂₀

Molecular Weight (amu) 320.44

Melting Point (°C) 282

Appearance Colorless crystals

Solubility
Sparingly soluble in ether and cold benzene;

more soluble in hot benzene and chloroform

Elemental Analysis (% C) ~93.75 (Calculated)

Elemental Analysis (% H) ~6.25 (Calculated)

Signaling Pathway of the Synthesis
The chemical transformations in Gomberg's synthesis can be visualized as a direct pathway

from starting materials to the final product.
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Caption: Reaction pathway for the synthesis of tetraphenylmethane.

Gomberg's successful synthesis of tetraphenylmethane was a significant achievement,

pushing the boundaries of what was considered possible in organic synthesis at the time. The

preparation of this highly sterically congested molecule was a testament to his experimental

skill and perseverance and directly led to his groundbreaking discovery of the triphenylmethyl

radical, which opened the new field of radical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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